Cas no 68892-04-6 (Benzenesulfonic acid,5-chloro-2-(4-chloro-2-nitrophenoxy)-)

• Product Name: Benzenesulfonic acid,5-chloro-2-(4-chloro-2-nitrophenoxy)-
• CAS No: 68892-04-6
• MF: C₁₂H₇Cl₂NO₆S
• MW: 364.158080339432
• CID: 511818
• PubChem ID: 111690
• Update Time: 2025-04-19

Benzenesulfonic acid,5-chloro-2-(4-chloro-2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-chloro-2-(4-chloro-2-nitrophenoxy)-
• 5-chloro-2-(4-chloro-2-nitrophenoxy)benzenesulfonic acid
• 5-chloro-2-(4-chloro-2-nitrophenoxy)benzenesulphonic acid
• SCHEMBL11427879
• 68892-04-6
• DTXSID8071803
• Benzenesulfonic acid, 5-chloro-2-(4-chloro-2-nitrophenoxy)-
• EINECS 272-592-0
• NS00036734

• Inchi： 1S/C12H7Cl2NO6S/c13-7-1-3-10(9(5-7)15(16)17)21-11-4-2-8(14)6-12(11)22(18,19)20/h1-6H,(H,18,19,20)
• InChI Key： DKAGODCVNALFNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(=O)(=O)O)OC1C=CC(=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 362.937
• Monoisotopic Mass: 362.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.666
• Refractive Index: 1.645